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Compound of Interest

Compound Name: BMT-145027

Cat. No.: B2848523

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides detailed guidance on the proper disposal
procedures for BMT-145027, a potent mGIuR5 positive allosteric modulator.

Chemical and Physical Properties

A summary of the key quantitative data for BMT-145027 is presented below, offering a quick
reference for laboratory personnel.

Property Value Source

CAS Number 2018282-44-3 DC Chemicals, Chemsrc
Molecular Formula C23H14CIF3N4 DC Chemicals
Molecular Weight 438.08 DC Chemicals

EC50 47 nM Chemsrc

Storage (Short Term) 4°C for 1 year DC Chemicals

Storage (Long Term) -20°C for more than 2 years DC Chemicals

Proper Disposal Procedures for BMT-145027
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The disposal of BMT-145027 and its containers must be conducted in accordance with all
applicable local, state, and federal regulations. It is crucial to prevent the release of this
chemical into the environment.

Step-by-Step Disposal Guidance:

Consult Local Regulations: Before initiating any disposal procedures, consult with your
institution's Environmental Health and Safety (EHS) department and review all relevant local,
state, and federal guidelines for chemical waste disposal.

Container Management: Keep the chemical in its original, tightly closed container for
disposal. Do not mix with other waste materials unless explicitly instructed to do so by your
EHS department.

Waste Collection: Arrange for the collection of the waste material by a licensed and qualified
hazardous waste disposal service. All waste materials should be disposed of at an approved
waste disposal facility.

Avoid Environmental Release: Under no circumstances should BMT-145027 be allowed to
enter drains, sewers, or waterways. Prevent any spillage or leakage, and in the event of an
accidental release, follow the containment procedures outlined in the Safety Data Sheet.
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BMT-145027 Disposal Workflow

Preparation

Start: Identify BMT-145027 for Disposal

Consult Local/Institutional Regulations

Keep in Original, Closed Container

Action

Arrange for Professional Waste Collection

Prevention

Transport to Approved Disposal Facility Prevent Environmental Release (Drains, Waterways)

Com;letion

End: Disposal Complete
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Competition Binding Assay Workflow

Experiment Setup

Start: Prepare Reaction Mixture

Add 5 nM [3H]-MethoxyPyEP

Add Increasing Concentrations of BMT-14

Reaction and Termination

Terminate with Ice-Cold Buffer

Rapid Filtration

Data Acquisiticvn and Analysis

Punch Filter into 96-Well Plate

:

Add Scintillation Cocktail & Soak for 8h

:

Read Plate on Micro-Beta Counter

;

Determine IC50 using Non-Linear Regression

:

End: IC50 Value Determined
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for BMT-
145027]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2848523#bmt-145027-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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